Cas no 1779864-91-3 (5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)-
• CAS No: 1779864-91-3
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5253974
• Update Time: 2025-05-27

5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)-

• Inchi： 1S/C7H8BrNO2S/c1-3(2)4-5(6(10)11)12-7(8)9-4/h3H,1-2H3,(H,10,11)
• InChI Key： NPAMUXNBCHIWCO-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(C)C)N=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)-

Comprehensive Overview of 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)- (CAS No. 1779864-91-3)

The compound 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)- (CAS No. 1779864-91-3) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Characterized by its unique bromo-substituted thiazole core and isopropyl group, this molecule has garnered attention for its versatile applications in drug discovery and material science. Its structural features make it a valuable intermediate for synthesizing bioactive compounds targeting enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-Thiazolecarboxylic acid derivatives has surged due to their role in developing antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the thiazole ring or isopropyl moiety can enhance binding affinity or selectivity. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger therapeutics.

The synthesis of CAS No. 1779864-91-3 typically involves halogenation reactions and carboxylic acid functionalization, processes optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. Notably, its low toxicity profile and stability under ambient conditions make it suitable for scalable production, addressing the need for sustainable chemistry practices.

From an SEO perspective, users frequently search for terms like "thiazole derivatives uses," "bromo-substituted heterocycles synthesis," or "CAS 1779864-91-3 suppliers." These queries reflect the compound's relevance in medicinal chemistry and industrial applications. Additionally, discussions on platforms like ResearchGate often highlight its potential in cancer research and neurodegenerative disease studies, further driving interest.

Environmental and regulatory considerations are also key topics. While 5-Thiazolecarboxylic acid, 2-bromo-4-(1-methylethyl)- is not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and eco-friendly disposal methods are frequently researched, aligning with the global push for green chemistry initiatives.

In summary, CAS No. 1779864-91-3 represents a promising candidate for advancing drug development and material innovation. Its combination of structural uniqueness and functional adaptability positions it at the forefront of organic synthesis and applied research, meeting both scientific and industrial demands.